Ethyl 4-[(3-fluorophenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(3-fluorophenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C20H17FN2O4/c1-2-26-20(25)19-17(27-13-14-7-6-8-15(21)11-14)12-18(24)23(22-19)16-9-4-3-5-10-16/h3-12H,2,13H2,1H3
• InChI Key: BOPMAAIVPBYKCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC2=CC(=CC=C2)F)C3=CC=CC=C3
• Molecular Formula: C20H17FN2O4
• Molecular Weight: 368.4 g/mol

Description

Ethyl 4-[(3-fluorophenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate, also known as FPMP, is a chemical compound that belongs to the pyridazine family. FPMP is a synthetic compound that has been developed for scientific research purposes. This compound has shown promising results in various studies, making it a subject of interest for researchers.

Scientific Research Applications

Synthesis and Radiolabeling for PET Tracers

Research into Ethyl 4-[(3-fluorophenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate and its analogs has explored their potential as precursors for the synthesis of radiolabeled compounds, particularly for Positron Emission Tomography (PET) imaging. For instance, N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides were synthesized, showing promise for in vivo quantification of 5-HT1A receptors, which are significant in studying neuropsychiatric disorders due to their high brain uptake and stability (García et al., 2014).

Crystal and Molecular Structure Analysis

The compound has also been the subject of crystal and molecular structure analyses to understand its chemical properties better. Such studies provide insights into the compound's potential applications in material science and pharmaceuticals by elucidating the arrangement of atoms within the molecule and their spatial configuration (Kaur et al., 2012).

Synthesis of Heterocyclic Compounds

Ethyl 4-[(3-fluorophenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate serves as a key intermediate in the synthesis of various heterocyclic compounds. These compounds have been evaluated for their potential applications in medicinal chemistry, such as antimicrobial, antifungal, and antioxidant activities. Such studies underscore the versatility of the compound in contributing to the development of new therapeutic agents (Raghavendra et al., 2016).

Contributions to Drug Discovery

This chemical entity and its derivatives have been instrumental in the discovery and development of novel drugs. By facilitating the synthesis of complex molecules that target specific biological pathways, research involving Ethyl 4-[(3-fluorophenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate contributes significantly to the drug discovery process. For example, its role in the synthesis of kinase inhibitors highlights its importance in creating targeted therapies for cancer and other diseases (Schroeder et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes .

Mode of Action

It’s likely that it interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the conformation and activity of the target proteins .

Biochemical Pathways

Similar compounds have been found to influence a variety of pathways, including those involved in inflammation, cancer, and viral infections .

Pharmacokinetics

Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted in the urine and feces .

Result of Action

Similar compounds have been found to have a variety of effects, including anti-inflammatory, anticancer, and antiviral activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets .